(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-fluorosulfonyloxyphenyl)propanoic acid
• InChI: InChI=1S/C24H20FNO7S/c25-34(30,31)33-16-11-9-15(10-12-16)13-22(23(27)28)26-24(29)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key: ALUKOTSXMMLNFK-QFIPXVFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C=C4)OS(=O)(=O)F)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=C(C=C4)OS(=O)(=O)F)C(=O)O
• Molecular Formula: C24H20FNO7S
• Molecular Weight: 485.5 g/mol
• CAS No.: 1839621-44-1

Description

(2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid is an Fmoc-protected amino acid derivative. Its structure includes:

• A fluorosulfonyloxy (-OSO₂F) group at the para position of the phenyl ring.
• A (2S)-configured α-carbon bearing the Fmoc-protected amino group.
• A propanoic acid backbone, typical of non-natural amino acids used in peptide synthesis.

The fluorosulfonyloxy group is a strong electron-withdrawing substituent, enhancing reactivity in nucleophilic substitution or crosslinking reactions. This compound is likely utilized in peptide modifications or bioconjugation due to the sulfonate group’s ability to act as a leaving group or participate in click chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid typically involves multiple steps. One common approach is to start with the amino acid phenylalanine, which undergoes protection of the amino group with the Fmoc group. The next step involves the introduction of the fluorosulfonyl group to the phenyl ring. This can be achieved through a sulfonylation reaction using a fluorosulfonyl chloride reagent under basic conditions. The final step involves the coupling of the protected amino acid with the fluorosulfonylated phenyl ring to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated synthesizers and continuous flow reactors can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as chromatography and crystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The fluorosulfonyl group can be substituted with other nucleophiles, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can react with the fluorosulfonyl group under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

Medicinal Chemistry

The compound's applications in medicinal chemistry are extensive, particularly in the synthesis of peptide-based drugs. The Fmoc (fluorenylmethoxycarbonyl) protecting group is widely used due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes it ideal for synthesizing peptides that can be utilized as drugs or biological probes.

Peptide Synthesis

• Solid-Phase Peptide Synthesis (SPPS) : Fmoc derivatives are integral to SPPS, allowing for the stepwise assembly of peptides. The Fmoc group can be selectively removed to expose the amine functionality for coupling with other amino acids.
• Example Case Study : A study demonstrated the successful synthesis of a peptide using Fmoc-protected amino acids, which resulted in enhanced biological activity compared to conventional methods using Boc (tert-butyloxycarbonyl) protected amino acids .

Biochemical Research

In biochemical research, Fmoc-amino acids are utilized for studying protein interactions and functions. Their incorporation into peptides allows researchers to modify peptide sequences systematically and evaluate the effects on biological activity.

Drug Design and Development

The unique structural features of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid make it a candidate for designing inhibitors targeting specific enzymes or receptors.

• Targeting Enzymes : The fluorosulfonyl group can enhance the reactivity towards nucleophiles, potentially leading to the development of irreversible enzyme inhibitors .

Materials Science

In materials science, this compound is explored for its potential use in creating functionalized polymers and hydrogels that can respond to environmental stimuli.

Hydrogel Formation

Recent studies have investigated the use of Fmoc-amino acids in forming hydrogels that can be used for drug delivery applications. The ability of these hydrogels to encapsulate drugs and release them in a controlled manner is crucial for therapeutic efficacy.

Application	Description	References
Peptide Synthesis	Utilized as a building block for synthesizing biologically active peptides
Drug Design	Potential use in developing enzyme inhibitors with enhanced reactivity
Hydrogel Formation	Formation of responsive hydrogels for controlled drug delivery

Mechanism of Action

The mechanism of action of (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid involves its interaction with specific molecular targets. The Fmoc group can protect the amino group during peptide synthesis, while the fluorosulfonyl group can act as a reactive site for further modifications. The compound can interact with enzymes, proteins, and other biomolecules, influencing their activity and function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

The phenyl ring’s substituents critically influence chemical reactivity, solubility, and biological activity. Below is a comparison of key analogs:

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Molecular Weight	Key Applications/Properties	References
Target Compound	4-(fluorosulfonyloxy)	C₂₅H₂₀FNO₇S	497.49*	Peptide conjugation, bioconjugation
(S)-2-((Fmoc)amino)-3-(4-(difluoromethyl)phenyl)propanoic acid	4-(difluoromethyl)	C₂₅H₂₁F₂NO₄	437.44	Stabilizing hydrophobic interactions in peptides
(S)-2-((Fmoc)amino)-3-(2-chloro-4-fluorophenyl)propanoic acid	2-chloro, 4-fluoro	C₂₄H₁₉ClFNO₄	439.86	HIV-1 entry inhibition studies
(S)-2-((Fmoc)amino)-3-(o-tolyl)propanoic acid	2-methyl (o-tolyl)	C₂₅H₂₃NO₄	401.45	Solid-phase peptide synthesis (SPPS)
(S)-2-((Fmoc)amino)-3-(4-(bromodifluoromethoxy)phenyl)propanoic acid	4-(bromodifluoromethoxy)	C₂₅H₂₀BrF₂NO₅	540.34	Peptide-based drug candidates
(S)-2-((Fmoc)amino)-3-(6-chloro-1H-indol-3-yl)propanoic acid	6-chloroindole	C₂₆H₂₁ClN₂O₄	469.91	Targeted enzyme inhibition

*Calculated based on substituent addition to core Fmoc-phenylalanine structure.

Key Observations:

• Electron-Withdrawing Groups (EWGs): The target compound’s fluorosulfonyloxy group is more reactive than halogens (Cl, F) or methyl groups, making it suitable for nucleophilic displacement reactions .
• Hydrophobicity: Compounds with difluoromethyl or o-tolyl groups exhibit increased hydrophobicity, enhancing membrane permeability in drug candidates .
• Biological Activity: The 2-chloro-4-fluoro analog demonstrated antiviral activity against HIV-1, highlighting substituent-dependent efficacy .

Physicochemical and Spectral Properties

• Purity: Most analogs report HPLC purity >99% (e.g., 99.76% for o-tolyl derivative) .
• Stability: Storage at -20°C in powder form is standard to prevent decomposition .
• Spectroscopy:
  • ¹H/¹³C NMR: All compounds show characteristic Fmoc aromatic protons (δ 7.2–7.8 ppm) and α-proton signals (δ 4.3–4.7 ppm) .
  • Mass Spectrometry: Molecular ion peaks align with theoretical weights (e.g., m/z 401.45 for o-tolyl analog) .

Biological Activity

The compound (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid, often referred to as a fluorosulfonyl-containing derivative, has garnered attention for its potential biological activities. This article delves into its synthesis, characterization, and biological implications, particularly focusing on its interactions with various biological targets.

This compound features a complex structure that includes a fluorosulfonyl group, which is known for its electrophilic properties. Such groups can interact with nucleophilic sites in proteins, potentially leading to significant biological effects.

Synthesis and Characterization

The synthesis of this compound typically involves multiple steps, including the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the fluorosulfonyl moiety. Characterization techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm the structure and purity of the synthesized compound.

Ion Channel Modulation

Research has indicated that compounds similar to this fluorosulfonyl derivative exhibit ion channel modulation capabilities. A study on pentafluorosulfanyl-containing analogs revealed that these compounds could activate ion channels more effectively than their non-fluorinated counterparts. For instance, certain analogs induced significantly larger ionic currents, suggesting enhanced potency as ion channel modulators .

Inhibition of Enzymatic Activity

The compound's fluorosulfonyl group may also confer inhibitory effects on specific enzymes. Notably, studies have shown that related compounds inhibit aldo-keto reductase 1C3 (AKR1C3), an enzyme involved in steroid metabolism and implicated in various diseases, including cancer. The inhibition profile suggests that these compounds could serve as potential therapeutic agents targeting AKR1C3 .

Study 1: Ion Channel Activation

In a comparative study of several flufenamic acid analogs, it was found that the incorporation of a fluorosulfonyl group led to enhanced activation of bile acid-sensitive ion channels. The specific compound demonstrated an eight-fold increase in current at a concentration of 1 mM compared to standard flufenamic acid .

Study 2: AKR1C3 Inhibition

Another investigation focused on the inhibitory effects of fluorinated compounds on AKR1C3. Compounds with the fluorosulfonyl group showed high selectivity and potency, making them promising candidates for further development in treating conditions associated with aberrant steroid metabolism .

Summary of Biological Activities

Activity	Description	Reference
Ion Channel Modulation	Enhanced activation compared to non-fluorinated analogs
AKR1C3 Inhibition	High potency and selectivity as inhibitors
Electrophilic Reactivity	Targets nucleophilic residues in proteins, potentially modifying their function